Cas no 1286726-36-0 (1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• CAS No: 1286726-36-0
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 5811749
• PubChem ID: 52908023
• Update Time: 2025-06-07

1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• VU0533688-1
• AKOS024533975
• F6155-0237
• 1-(benzo[d]thiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• 1286726-36-0

• Inchi： 1S/C18H15N5OS/c24-17(20-13-6-5-11-8-19-22-15(11)7-13)12-9-23(10-12)18-21-14-3-1-2-4-16(14)25-18/h1-8,12H,9-10H2,(H,19,22)(H,20,24)
• InChI Key： GWNALJUHRHCUSA-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)CC(C(NC2=CC3=C(C=C2)C=NN3)=O)C1

Computed Properties

• Exact Mass: 349.09973129g/mol
• Monoisotopic Mass: 349.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide

1-(1,3-Benzothiazol-2-yl)-N-(1H-Indazol-6-yl)azetidine-3-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

1-(1,3-Benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide (CAS No. 1286726-36-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide is characterized by the presence of a benzothiazole moiety and an indazole moiety linked through an azetidine ring. The benzothiazole ring is a well-known pharmacophore that is often associated with various biological activities, such as anti-inflammatory and anti-cancer effects. The indazole ring, on the other hand, is known for its ability to modulate various biological processes, including apoptosis and cell signaling pathways. The combination of these two pharmacophores in a single molecule makes 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide a promising candidate for drug development.

The synthesis of 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide has been reported in several studies. One common approach involves the coupling of 2-amino-benzothiazole with 6-amino-indazole using a suitable coupling reagent, followed by the formation of the azetidine ring through a ring-closing metathesis reaction. This synthetic route is efficient and scalable, making it suitable for large-scale production. Recent advancements in synthetic methodologies have further optimized this process, leading to higher yields and improved purity of the final product.

In terms of biological activities, 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide has shown promising results in various preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Moreover, recent studies have explored the neuroprotective properties of 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide. In vitro experiments have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(1,3-benzothiazol-2-yl)-N-(1H-indazol-6-y\-l)azetidine\-3\-carboxamide have also been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1-(1,3-benzothiazol\-2\-yl)\--N\--(1H\-indazol\-6\-yl)\--azetidine\-3\-carboxamide (CAS No\. 1286726\-36\-0) is a promising compound with a unique chemical structure that confers multiple biological activities\. Its potential therapeutic applications in areas such as inflammation\-, cancer\-, and neurodegenerative diseases make it an attractive candidate for further research and development\. Ongoing studies are expected to provide more insights into its mechanism of action and clinical potential\.